5-(4-(allyloxy)phenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 618876-33-8
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.459
• IUPAC Name: (4E)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C25H22N2O6/c1-4-13-32-19-11-5-16(6-12-19)22-21(23(28)17-7-9-18(31-3)10-8-17)24(29)25(30)27(22)20-14-15(2)33-26-20/h4-12,14,22,28H,1,13H2,2-3H3/b23-21+
• Standard InChI Key: KEADLHBPJPUPTI-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C(=C(C3=CC=C(C=C3)OC)O)C(=O)C2=O)C4=CC=C(C=C4)OCC=C

Introduction

5-(4-(Allyloxy)phenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a complex organic compound belonging to the pyrrolone family. This compound is characterized by its unique structural features, which include multiple functional groups that contribute to its chemical reactivity and potential biological activity. The molecular formula for this compound is $C_{21}H_{23}N_{3}O_{5}$, with a molecular weight of approximately 397.43 g/mol.

Synthetic Pathway

The synthesis of this compound typically involves several key steps, starting from readily available precursors. Common methods include:

• Formation of the pyrrolone backbone: This is usually achieved through cyclization reactions involving appropriate amino acids or derivatives.

• Introduction of functional groups: The allyloxy and methoxybenzoyl groups are introduced through nucleophilic substitution reactions.

• Final modifications: The methylisoxazole moiety can be attached using various coupling strategies that ensure the integrity of the pyrrolone structure.

Characterization Techniques

Characterization of the synthesized compound is performed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides insights into the molecular structure and confirms the presence of specific functional groups.

• Mass Spectrometry (MS): Used to determine the molecular weight and confirm the molecular formula.

• Infrared (IR) Spectroscopy: Helps identify functional groups based on characteristic absorption bands.

Biological Activity

Research indicates that 5-(4-(allyloxy)phenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one exhibits significant biological activities, including:

• Anticancer Properties: Preliminary studies suggest that this compound may inhibit the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest.

• Anti-inflammatory Effects: The presence of hydroxy and methoxy groups may contribute to its anti-inflammatory activities by modulating inflammatory pathways.

Mechanism of Action

The mechanisms through which this compound exerts its biological effects are still under investigation. Possible interactions include:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in cancer proliferation or inflammation.

• Receptor Modulation: It may interact with cellular receptors, influencing signaling pathways critical for cell survival and proliferation.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 5-(4-(allyloxy)phenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
Compound A	C_{21}H_{23}N_{3}O_{5}	Similar pyrrolone structure with different substituents
Compound B	C_{20}H_{22}N_{2}O_{4}	Lacks isoxazole group but has similar allyloxy functionality
Compound C	C_{22}H_{24}N_{4}O_{6}	Contains additional nitrogen atoms affecting reactivity

These comparisons highlight how variations in substituents can significantly influence the biological activity and chemical reactivity of related compounds.